1-(5-nitro-1H-pyrazol-1-yl)propan-2-amine
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc .Molecular Structure Analysis
Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .Physical And Chemical Properties Analysis
1, 3-diazole is an amphoteric in nature i.e. it shows both acidic and basic properties . It is a white or colorless solid that is highly soluble in water and other polar solvents .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-nitro-1H-pyrazol-1-yl)propan-2-amine involves the reaction of 5-nitro-1H-pyrazole with 2-bromo-1-propanamine in the presence of a base to form the desired product.", "Starting Materials": [ "5-nitro-1H-pyrazole", "2-bromo-1-propanamine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 5-nitro-1H-pyrazole in a suitable solvent (e.g. ethanol)", "Step 2: Add the base to the solution and stir for a few minutes", "Step 3: Add 2-bromo-1-propanamine to the solution and stir for several hours at room temperature", "Step 4: Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
2648939-01-7 |
Product Name |
1-(5-nitro-1H-pyrazol-1-yl)propan-2-amine |
Molecular Formula |
C6H10N4O2 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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